2-(2-chloro-4-fluorobenzyl)-5-(2-methylphenyl)-2H-tetrazole

• IUPAC Name: 2-[(2-chloro-4-fluorophenyl)methyl]-5-(2-methylphenyl)tetrazole
• InChI: InChI=1S/C15H12ClFN4/c1-10-4-2-3-5-13(10)15-18-20-21(19-15)9-11-6-7-12(17)8-14(11)16/h2-8H,9H2,1H3
• InChI Key: AASYFAORRVLNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN(N=N2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C15H12ClFN4
• Molecular Weight: 302.73 g/mol
• Solubility: 0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2-chloro-4-fluorobenzyl)-5-(2-methylphenyl)-2H-tetrazole is a useful research compound. Its molecular formula is C15H12ClFN4 and its molecular weight is 302.73 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.0734523 g/mol and the complexity rating of the compound is 346. The solubility of this chemical has been described as 0.2 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihypertensive Applications

A significant application of 2-(2-chloro-4-fluorobenzyl)-5-(2-methylphenyl)-2H-tetrazole is in the field of antihypertensive medication. Research has shown that compounds with a tetrazole ring, such as DuP 753, are effective in treating hypertension (Carini et al., 1991). This derivative acts as a nonpeptide angiotensin II receptor antagonist, demonstrating potent antihypertensive effects upon oral administration.

Antitumor Activity

Compounds featuring the tetrazole structure have been evaluated for their potential antitumor activity. For instance, novel derivatives such as 2-(1-(substitutedbenzyl)-1H-tetrazol-5-yl)-3-phenylacrylonitrile have shown promising results in in vitro studies against various human cancer cell lines (Maddila et al., 2016). These compounds, obtained from substituted benzyl halides, have demonstrated significant antitumor properties.

Synthesis and Structural Studies

Several studies have focused on the synthesis and structural analysis of tetrazole derivatives. For instance, the preparation of 2-(α-fluorobenzyl)benzimidazole derivatives, involving fluorination from benzylic alcohols, has been documented (Hida et al., 1995). Additionally, the structural characteristics of compounds like 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole have been studied to understand their formation and potential applications (Huang Jin-qing, 2009).

Pharmaceutical Development

Further research has been dedicated to the development of pharmaceutical applications of tetrazole derivatives. For example, the discovery of novel GPR39 agonists modulated by zinc, such as 3-(4-chloro-2-fluorobenzyl)-2-methyl-N-(3-methyl-1H-pyrazol-5-yl)-8-(morpholinomethyl)imidazo[1,2-b]pyridazin-6-amine, has shown potential for therapeutic applications (Sato et al., 2016).